Cas no 14288-70-1 (2-Naphthalenol,1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-)

• Product Name: 2-Naphthalenol,1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
• CAS No: 14288-70-1
• MF: C₂₆H₂₄N₄O
• MW: 408.494965553284
• CID: 145322
• PubChem ID: 2724054
• Update Time: 2025-04-19

2-Naphthalenol,1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
• OIL RED O
• OIL RED O C.I. 26125
• Einecs 238-209-6
• OilRedOForElectrophoresis
• OIL RED O ( C.I. No 26125)
• NPGIHFRTRXVWOY-UHFFFAOYSA-N
• 1-[4-(2,5-Dimethylphenylazo)-2,5-dimethylphenylazo]naphthalene-2-ol
• 1-[[4-[(2,5-Dimethylphenyl)azo]-2,5-dimethylphenyl]azo]naphthalen-2-ol
• NS00054789
• J-006103
• FT-0633517
• starbld0000918
• s4498
• CS-0138324
• Oil Red O solution 0.5% in isopropanol
• MolMap_000039
• SCHEMBL13070791
• SCHEMBL34877
• 1082707-33-2
• 1-[2,5-Dimethyl-4-(2,5-dimethylphenylazo)phenylazo]-2-naphthol
• 14288-70-1
• 1-(2,5-Dimethyl-4-(2,5-dimethylphenylazo)phenylazo)-2-naphthol
• C.I. 26125
• 2-Naphthalenol, 1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
• CHEBI:88213
• Q132442
• E75907
• SCHEMBL9139615
• AKOS015903663
• Sudan Red 5B
• 1320-06-5
• SCHEMBL630386
• SCHEMBL11973972
• MFCD00003898
• 1-((E)-(4-((E)-(2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
• DTXSID301039601
• 1-[[4-[(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]naphthalen-2-ol
• HY-D1168
• Solvent Red 27
• 1-(2-{4-[2-(2,5-dimethylphenyl)diazen-1-yl]-2,5-dimethylphenyl}diazen-1-yl)naphthalen-2-ol
• 1-((4-((2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
• 1-({4-[(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl}diazenyl)naphthalen-2-ol
• for electrophoresis

• Inchi： 1S/C26H24N4O/c1-16-9-10-17(2)22(13-16)27-28-23-14-19(4)24(15-18(23)3)29-30-26-21-8-6-5-7-20(21)11-12-25(26)31/h5-15,31H,1-4H3/b28-27+,30-29+
• InChI Key： NPGIHFRTRXVWOY-XOXGWFOHSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1/N=N/C1C=C(C)C(=CC=1C)/N=N/C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 408.19500
• Monoisotopic Mass: 408.195011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2
• XLogP3: 7.8

Experimental Properties

• Density: 1.16
• Boiling Point: 610.4°Cat760mmHg
• Flash Point: 323°C
• PSA: 69.67000
• LogP: 8.60980